Cas no 877633-21-1 (N'-cycloheptyl-N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}ethanediamide)
N'-cycloheptyl-N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}ethanediamide Chemical and Physical Properties
Names and Identifiers
-
- N'-cycloheptyl-N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}ethanediamide
- F2504-0330
- N1-cycloheptyl-N2-(2-(4-(2-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)oxalamide
- N'-cycloheptyl-N-[2-[4-(2-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl]oxamide
- AKOS024653742
- 877633-21-1
- N'-cycloheptyl-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl}ethanediamide
-
- Inchi: 1S/C25H33FN4O3/c26-20-10-5-6-11-21(20)29-13-15-30(16-14-29)22(23-12-7-17-33-23)18-27-24(31)25(32)28-19-8-3-1-2-4-9-19/h5-7,10-12,17,19,22H,1-4,8-9,13-16,18H2,(H,27,31)(H,28,32)
- InChI Key: WKYOLDIRFNSFIO-UHFFFAOYSA-N
- SMILES: FC1C=CC=CC=1N1CCN(CC1)C(C1=CC=CO1)CNC(C(NC1CCCCCC1)=O)=O
Computed Properties
- Exact Mass: 456.25366909g/mol
- Monoisotopic Mass: 456.25366909g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 6
- Complexity: 635
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 77.8Ų
N'-cycloheptyl-N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}ethanediamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2504-0330-2μmol |
N'-cycloheptyl-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl}ethanediamide |
877633-21-1 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2504-0330-5μmol |
N'-cycloheptyl-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl}ethanediamide |
877633-21-1 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2504-0330-10μmol |
N'-cycloheptyl-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl}ethanediamide |
877633-21-1 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2504-0330-20μmol |
N'-cycloheptyl-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl}ethanediamide |
877633-21-1 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2504-0330-1mg |
N'-cycloheptyl-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl}ethanediamide |
877633-21-1 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2504-0330-2mg |
N'-cycloheptyl-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl}ethanediamide |
877633-21-1 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2504-0330-3mg |
N'-cycloheptyl-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl}ethanediamide |
877633-21-1 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2504-0330-4mg |
N'-cycloheptyl-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl}ethanediamide |
877633-21-1 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2504-0330-5mg |
N'-cycloheptyl-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl}ethanediamide |
877633-21-1 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2504-0330-10mg |
N'-cycloheptyl-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl}ethanediamide |
877633-21-1 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N'-cycloheptyl-N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}ethanediamide Related Literature
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
Additional information on N'-cycloheptyl-N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}ethanediamide
N'-cycloheptyl-N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}ethanediamide: A Novel Scaffold for Targeted Therapeutic Applications
N'-cycloheptyl-N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}ethanediamide represents a structurally complex molecule with potential applications in pharmaceutical research. This compound, identified by CAS No. 877633-21-1, contains multiple functional groups including a cycloheptyl ring, a 2-fluorophenyl substituent, and a furan-2-yl moiety. The molecular framework combines heterocyclic elements with amide functionalities, which may contribute to its biological activity. Recent studies in medicinal chemistry have highlighted the importance of hybrid scaffolds in drug development, particularly for targeting neurodegenerative disorders and inflammatory conditions.
The 2-fluorophenyl group in this compound is of particular interest due to its ability to modulate receptor interactions. Fluorine substitution often enhances metabolic stability and receptor binding affinity, making it a common feature in modern drug design. The furan-2-yl ring, a five-membered heterocycle, may play a role in stabilizing the molecule's conformation or facilitating interactions with specific biological targets. The cycloheptyl moiety, a seven-membered ring, is frequently used in pharmaceutical compounds to introduce steric bulk or improve solubility properties.
Research published in 2023 has demonstrated the utility of ethanediamide derivatives in modulating signaling pathways associated with neurodegenerative diseases. The presence of two amide groups in the molecular structure may enable the compound to act as a dual-targeting agent, interacting with both enzyme inhibitors and receptor modulators. This dual functionality is increasingly valued in the development of multifunctional therapeutics for complex pathologies such as Alzheimer's disease and Parkinson's disease.
Recent advances in computational chemistry have allowed for the prediction of molecular interactions between this compound and potential targets. Studies using molecular docking simulations suggest that the 2-fluorophenyl group may bind to specific pockets in protein targets, while the furan-2-yl ring could contribute to hydrogen bonding interactions. The cycloheptyl ring is hypothesized to play a role in stabilizing the overall conformation of the molecule, which is critical for maintaining biological activity.
The synthesis of this compound involves multiple steps, including the formation of the ethanediamide backbone and the introduction of the 2-fluorophenyl and furan-2-yl groups. The preparation of such complex molecules often requires advanced synthetic techniques, including asymmetric catalysis and selective functional group transformations. These methods are crucial for achieving the desired stereochemistry and regiochemistry in the final product.
Pharmacological studies on similar compounds have shown promising results in preclinical models. For instance, derivatives containing a 2-fluorophenyl group have demonstrated efficacy in reducing neuroinflammation, a key factor in the progression of neurodegenerative disorders. The furan-2-yl ring has also been linked to improved permeability across the blood-brain barrier, a critical property for drugs targeting central nervous system diseases.
Current research efforts are focused on optimizing the physicochemical properties of this compound to enhance its therapeutic potential. Parameters such as solubility, partition coefficient, and metabolic stability are being evaluated to determine the compound's suitability for further development. The ethanediamide scaffold is particularly attractive due to its ability to form hydrogen bonds with biological targets, which may enhance binding affinity and selectivity.
Advances in drug delivery systems have also opened new avenues for the application of this compound. The cycloheptyl ring may be modified to improve solubility or to incorporate targeting ligands for site-specific delivery. Such modifications could significantly expand the therapeutic applications of this molecule, particularly in the treatment of localized diseases or conditions requiring targeted intervention.
The potential of this compound as a therapeutic agent is further supported by its structural similarity to known bioactive molecules. The combination of a 2-fluorophenyl group with a furan-2-yl ring is a feature that has been observed in several pharmacologically active compounds. This structural motif may confer unique biological properties, making it a promising candidate for further investigation.
Ongoing research is exploring the role of this compound in modulating specific signaling pathways. The ethanediamide backbone may serve as a scaffold for interactions with enzymes or receptors involved in disease progression. By targeting these pathways, the compound could offer novel therapeutic strategies for conditions where traditional treatments have limitations.
As the field of medicinal chemistry continues to evolve, compounds like N'-cycloheptyl-N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}ethanediamide represent the next generation of drug candidates. Their complex structures and potential for multifunctional activity make them valuable tools for addressing the challenges of modern therapeutic development.
877633-21-1 (N'-cycloheptyl-N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}ethanediamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)